Ethyl 3-benzoyl-3-bromopropionate

• IUPAC Name: ethyl 3-bromo-4-oxo-4-phenylbutanoate
• InChI: InChI=1S/C12H13BrO3/c1-2-16-11(14)8-10(13)12(15)9-6-4-3-5-7-9/h3-7,10H,2,8H2,1H3
• InChI Key: NZEPDSNALKLMQM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(C(=O)C1=CC=CC=C1)Br
• Molecular Formula: C12H13BrO3
• Molecular Weight: 285.13 g/mol
• CAS No.: 39225-30-4

Description

Ethyl 3-bromopropionate is an organobromine compound with the formula BrCH2CH2CO2C2H5. It’s a colorless liquid and an alkylating agent.

Synthesis Analysis

Ethyl 3-bromopropionate can be prepared by the esterification of 3-bromopropionic acid. Alternatively, it can also be prepared by hydrobromination of ethyl acrylate, a reaction that proceeds in an anti-Markovnikov sense.

Molecular Structure Analysis

The molecular formula of Ethyl 3-bromopropionate is C5H9BrO2. The molecular weight is 181.03 g/mol.

Physical and Chemical Properties Analysis

Ethyl 3-bromopropionate is a colorless liquid. It has a density of 1.4409 g/cm3 and a boiling point of 135–136 °C. It’s soluble in water, alcohol, benzene, chloroform, and diethyl ether.

Scientific Research Applications

Synthesis and Chemical Reactions

• Ethyl 3-benzoyl-3-bromopropionate is used in various synthesis processes. For instance, its related compound, ethyl 2-bromopropionate, has been synthesized for use in esterification reactions (Lan Zhi-li, 2005).
• It's involved in the Reformatsky reaction, where it interacts with zinc and other compounds to form keto esters, indicating its utility in organic synthesis (M. Newman & F. J. Evans, 1955).
• This compound and similar compounds undergo transesterification, a reaction valuable in identifying components of mixtures of fatty esters (R. T. Coutts & K. Midha, 1969).

Application in Materials Science

• This compound is used in the development of new surface-active comonomers for adhesive bonding, as seen in studies involving its derivatives for dental applications (R. Bowen et al., 1996).

Role in Pharmaceutical Research

• In pharmaceutical research, derivatives of this compound are used in the synthesis of specific compounds. For example, its role in synthesizing alanine derivatives has implications for developing novel pharmaceutical agents (Y. Isowa et al., 1973).

Electrochemical Studies

• Electrochemical characterization of related compounds like benzoyl formic acid in ionic liquids provides insights into the electrochemical properties of this compound derivatives (Zhao Peng et al., 2005).

Agricultural Applications

• Related compounds, such as benzoylprop ethyl, are studied for their degradation and behavior in agricultural contexts, which can provide insights into the environmental impact and stability of this compound in similar applications (K. Beynon et al., 1974).

Mechanism of Action

While the specific mechanism of action for Ethyl 3-bromopropionate isn’t available, it’s known to be an alkylating agent.

Safety and Hazards

Ethyl 3-bromopropionate is considered hazardous. It’s a combustible liquid and can cause skin irritation, serious eye irritation, and may cause respiratory irritation.